Cas no 1354973-50-4 (5,6-Dimethylbenzotriazole Hydrate)

5,6-Dimethylbenzotriazole Hydrate is a heterocyclic organic compound primarily used as a corrosion inhibitor and stabilizer in industrial applications. Its molecular structure, featuring a benzotriazole core with methyl substituents at the 5 and 6 positions, enhances its effectiveness in protecting metals, particularly copper and its alloys, from oxidative degradation. The hydrate form improves solubility and handling in aqueous systems. This compound exhibits strong adsorption onto metal surfaces, forming a protective layer that mitigates corrosion in harsh environments. It is also utilized in antifreeze formulations and as a UV stabilizer in polymers. Its stability and low toxicity make it suitable for long-term applications in electronics, coatings, and cooling systems.

5,6-Dimethylbenzotriazole Hydrate structure

1354973-50-4 structure

Product Name:5,6-Dimethylbenzotriazole Hydrate

CAS No:1354973-50-4

MF:C₈H₁₁N₃O

MW:165.192441225052

MDL:MFCD00149344

CID:3161507

PubChem ID:329769039

Update Time:2025-06-08

5,6-Dimethylbenzotriazole Hydrate Chemical and Physical Properties

Names and Identifiers

- 5,6-Dimethyl-1H-benzotriazole monohydrate
- 5,6-Dimethyl-1H-benzotriazole monohydrate, analytical standard
- CS-0204289
- 1354973-50-4
- 5,6-Dimethylbenzotriazole Hydrate
- AKOS024318914
- SCHEMBL2493413
- DTXSID301032405
- 5,6-Dimethyl-1H-benzotriazole monohydrate; 5,6-Dimethyl-1,2,3-benzotriazole Hydrate; 5,6-Dimethylbenzotriazole Hydrate; NSC 62005 Hydrate
- 5,6-dimethyl-1H-1,2,3-benzotriazole hydrate
- MFCD00149344
- DB-050811
- 5,6-dimethyl-1H-benzo[d][1,2,3]triazole hydrate
- 5,6-dimethyl-2H-benzotriazole;hydrate
- SY292227
- 5,6-Dimethyl-1H-benzotriazole, hydrate (1:1)
- E86114
- 5,6-Dimethyl-1H-Benzotriazole Hydrate
- 5,6-dimethyl-2H-benzotriazole hydrate
- 5,6-Dimethyl-1H-benzotriazole monohydrate, 99%
- 5,6-DiMethyl-1,2,3-benzotriazole Hydrate
- MDL： MFCD00149344
- Inchi： 1S/C8H9N3.H2O/c1-5-3-7-8(4-6(5)2)10-11-9-7;/h3-4H,1-2H3,(H,9,10,11);1H2
- InChI Key： VVWPOQUENPOMAK-UHFFFAOYSA-N
- SMILES： O.N1=C2C=C(C)C(C)=CC2=NN1

Computed Properties

Exact Mass: 165.090211983g/mol
Monoisotopic Mass: 165.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.6Å²

Experimental Properties

Melting Point: 152-156 °C (lit.)

5,6-Dimethylbenzotriazole Hydrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Storage Condition：2-8°C

5,6-Dimethylbenzotriazole Hydrate Pricemore >>

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